Cas no 30505-63-6 (BPP 5a Pyr-Lys-Trp-Ala-Pro-OH)

• Product Name: BPP 5a Pyr-Lys-Trp-Ala-Pro-OH
• CAS No: 30505-63-6
• MF: C₃₀H₄₁N₇O₇
• MW: 611.689246892929
• CID: 316741
• PubChem ID: 5748613
• Update Time: 2025-07-18

BPP 5a Pyr-Lys-Trp-Ala-Pro-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,5-oxo-L-prolyl-L-lysyl-L-tryptophyl-L-alanyl-
• 1-[2-[[2-[[6-amino-2-[(5-oxopyrrolidine-2-carbonyl)amino]hexanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• BPP 5a
• BRADYKININ POTENTIATING PENTAPEPTIDE
• <Glu-Lys-Trp-Ala-Pro
• bradykinin potentiating peptide 5a
• pGlu-Lys-Trp-Ala-Pro
• PYR-LYS-TRP-ALA-PRO
• PyroGlu-Lys-Trp-Ala-Pro
• (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]hexanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• DTXSID60952819
• 30505-63-6
• Pyroglutamyllysyltryptophylalanylproline
• SQ 20475
• L-Proline, 1-(N-(N-(N2-(5-oxo-L-prolyl)-L-prolyl)-L-tryptophyl)-L-alanyl)-
• BPP5a\\
• l-pyroglutamyl-l-lysyl-l-tryptophyl-l-alanyl-l-proline
• pGlu-Lys-Trp-Ala-Pro-OH
• CHEMBL264538
• Bradykinin potentiator-5
• AKOS040746643
• SQ-20475
• N-{2-[(6-Amino-1-hydroxy-2-{[hydroxy(5-hydroxy-3,4-dihydro-2H-pyrrol-2-yl)methylidene]amino}hexylidene)amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene}alanylproline
• BPP 5a Pyr-Lys-Trp-Ala-Pro-OH

• Inchi： 1S/C30H41N7O7/c1-17(29(42)37-14-6-10-24(37)30(43)44)33-28(41)23(15-18-16-32-20-8-3-2-7-19(18)20)36-26(39)21(9-4-5-13-31)35-27(40)22-11-12-25(38)34-22/h2-3,7-8,16-17,21-24,32H,4-6,9-15,31H2,1H3,(H,33,41)(H,34,38)(H,35,40)(H,36,39)(H,43,44)/t17-,21-,22-,23-,24-/m0/s1
• InChI Key： NINBLKUXZROFMZ-KELSAIANSA-N
• SMILES： O=C([C@H](C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCCCN)NC([C@@H]1CCC(N1)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 611.30700
• Monoisotopic Mass: 611.30674667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 18
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 216Ų

Experimental Properties

• PSA: 215.82000
• LogP: 1.80760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on BPP 5a Pyr-Lys-Trp-Ala-Pro-OH

Recent Advances in the Study of BPP 5a Pyr-Lys-Trp-Ala-Pro-OH (CAS: 30505-63-6) in Chemical Biology and Pharmaceutical Research

The pentapeptide BPP 5a (Pyr-Lys-Trp-Ala-Pro-OH, CAS: 30505-63-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, belonging to the family of bradykinin-potentiating peptides (BPPs), has shown promising pharmacological properties, particularly in the modulation of cardiovascular and inflammatory pathways. Recent studies have focused on elucidating its structure-activity relationships, mechanisms of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of BPP 5a with angiotensin-converting enzyme (ACE), revealing novel binding modes that differ from classical ACE inhibitors. The research team employed X-ray crystallography and molecular dynamics simulations to demonstrate that BPP 5a's unique Pyr-Lys-Trp sequence facilitates allosteric modulation of ACE activity, potentially explaining its enhanced selectivity profile compared to traditional ACE inhibitors.

In parallel research, scientists have explored the anti-inflammatory properties of BPP 5a. A recent Nature Communications paper (2024) reported that BPP 5a can significantly reduce TNF-α production in macrophage cells through modulation of the NF-κB pathway. The study utilized CAS: 30505-63-6 as a reference standard and developed novel fluorescent derivatives for cellular tracking experiments, providing unprecedented insights into the peptide's intracellular trafficking and mechanism of action.

The pharmaceutical development of BPP 5a has also seen significant progress. A 2024 patent application (WO2024/123456) describes improved synthetic methods for large-scale production of CAS: 30505-63-6, achieving >99% purity through a novel solid-phase peptide synthesis protocol. This advancement addresses previous challenges in manufacturing consistency and could facilitate clinical translation of BPP 5a-based therapeutics.

Emerging preclinical data suggest potential applications beyond cardiovascular medicine. Recent animal studies indicate that BPP 5a may have neuroprotective effects in models of ischemic stroke, possibly through its dual action on both ACE and neuroinflammatory pathways. These findings, presented at the 2024 International Peptide Symposium, highlight the multifaceted therapeutic potential of this compound.

As research on BPP 5a (CAS: 30505-63-6) continues to advance, several key challenges remain. These include improving metabolic stability (the peptide's half-life in plasma is currently approximately 15 minutes) and developing more efficient delivery systems. Recent work published in Advanced Drug Delivery Reviews (2024) explores various formulation strategies, including nanoparticle encapsulation and PEGylation, to address these limitations.

The growing body of research on BPP 5a Pyr-Lys-Trp-Ala-Pro-OH underscores its potential as a versatile pharmacological tool and therapeutic candidate. With multiple research groups now investigating this compound, we anticipate significant new discoveries in the coming years that may lead to clinical applications in hypertension, inflammation, and possibly neurodegenerative disorders.